Cas no 136167-26-5 (3-fluorophenyl sulfamate)

• Product Name: 3-fluorophenyl sulfamate
• CAS No: 136167-26-5
• MF: C₆H₆FNO₃S
• MW: 191.18014383316
• CID: 1244804
• PubChem ID: 44459222
• Update Time: 2025-06-10

3-fluorophenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• Sulfamic acid, 3-fluorophenyl ester
• 3-fluorophenyl sulfamate
• Sulfamic acid 3-fluorophenyl ester
• BDBM50098112
• EN300-1990305
• CHEMBL23864
• SCHEMBL9451341
• SRBMBVZWSPZSSX-UHFFFAOYSA-N
• Sulfamic acid 3-fluoro-phenyl ester
• 136167-26-5

• Inchi： 1S/C6H6FNO3S/c7-5-2-1-3-6(4-5)11-12(8,9)10/h1-4H,(H2,8,9,10)
• InChI Key： SRBMBVZWSPZSSX-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 191.00528
• Monoisotopic Mass: 191.00524239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 69.39

Additional information on 3-fluorophenyl sulfamate

Introduction to 3-fluorophenyl sulfamate (CAS No. 136167-26-5): Applications and Recent Research Developments

3-fluorophenyl sulfamate, with the chemical identifier CAS No. 136167-26-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its fluorine-substituted phenyl ring and sulfamate functional group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of the fluorine atom introduces electronic and steric effects that can modulate the reactivity and biological activity of the molecule, making it particularly interesting for drug discovery and development.

The sulfamate group in 3-fluorophenyl sulfamate contributes to its versatility as a building block in organic synthesis. Sulfamates are known for their ability to participate in various chemical transformations, including nucleophilic substitution reactions, which are widely employed in medicinal chemistry to construct complex molecular architectures. The fluorine substitution further enhances these properties, allowing for fine-tuning of the compound's physicochemical properties such as solubility, metabolic stability, and binding affinity to biological targets.

In recent years, 3-fluorophenyl sulfamate has been explored in several cutting-edge research areas. One notable application is in the development of novel therapeutic agents targeting neurological disorders. The fluorine atom's ability to influence molecular interactions has been leveraged to design compounds with enhanced binding to specific neurotransmitter receptors. For instance, studies have demonstrated that derivatives of 3-fluorophenyl sulfamate can modulate the activity of serotonin receptors, which are implicated in conditions such as depression and anxiety. The sulfamate moiety provides a scaffold for further functionalization, enabling researchers to optimize potency and selectivity.

Another emerging field where 3-fluorophenyl sulfamate shows promise is in the realm of anticancer therapy. The compound's structural features have been harnessed to develop inhibitors of key enzymes involved in tumor proliferation and survival. Research has highlighted its potential as a precursor for molecules that interfere with kinases and other signaling proteins critical for cancer cell growth. The fluorine substituent plays a crucial role in enhancing the interactions between these inhibitors and their target proteins, leading to more effective therapeutic outcomes.

The role of 3-fluorophenyl sulfamate in materials science is also becoming increasingly prominent. Its incorporation into polymer matrices has been investigated for applications in advanced coatings and adhesives. The sulfamate group contributes to improved adhesion properties, while the fluorine atom enhances thermal stability and chemical resistance. These attributes make it an attractive candidate for high-performance materials used in harsh environments.

From a synthetic chemistry perspective, 3-fluorophenyl sulfamate serves as a versatile intermediate for constructing more complex molecules. Its reactivity allows for diverse functionalization strategies, enabling chemists to explore novel structures with tailored properties. Recent advances in catalytic methods have further streamlined its synthesis, making it more accessible for industrial applications. This accessibility is crucial for scaling up production of derivatives used in pharmaceuticals and specialty chemicals.

The biological activity of 3-fluorophenyl sulfamate has been extensively studied, particularly in relation to its potential as an agrochemical intermediate. Derivatives of this compound have shown efficacy as herbicides and fungicides by inhibiting key enzymes involved in plant growth regulation. The fluorine atom's influence on metabolic pathways makes it particularly effective at low concentrations, reducing environmental impact while maintaining crop protection.

In conclusion, 3-fluorophenyl sulfamate (CAS No. 136167-26-5) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features—combining a fluorine-substituted phenyl ring with a sulfamate group—make it a valuable building block for synthesizing bioactive molecules with enhanced properties. Ongoing research continues to uncover new possibilities for this compound, reinforcing its significance as a key intermediate in modern chemistry.